Cas no 88066-92-6 (2(1H)-Pyrazinone, 3-(4-chlorophenyl)-)

• Product Name: 2(1H)-Pyrazinone, 3-(4-chlorophenyl)-
• CAS No: 88066-92-6
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 646592
• PubChem ID: 21413202
• Update Time: 2025-04-19

2(1H)-Pyrazinone, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3-(4-chlorophenyl)-
• 3-(4-chlorophenyl)-1H-pyrazin-2-one
• 3-(4-Chlorophenyl)pyrazin-2(1H)-one
• MFCD26034735
• MTXNUUHMRIRMTG-UHFFFAOYSA-N
• SY309451
• 3-(p-chlorophenyl)pyrazinol
• DTXSID30613384
• SCHEMBL11680776
• 88066-92-6

• Inchi： 1S/C10H7ClN2O/c11-8-3-1-7(2-4-8)9-10(14)13-6-5-12-9/h1-6H,(H,13,14)
• InChI Key： MTXNUUHMRIRMTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(NC=CN=1)=O

Computed Properties

• Exact Mass: 206.0246905g/mol
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų